(Z)-2-(2,4-dimethoxybenzylidene)-6-hydroxy-4-methyl-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C24H28N2O5/c1-15-11-19(27)18(14-26-9-7-25(2)8-10-26)24-22(15)23(28)21(31-24)12-16-5-6-17(29-3)13-20(16)30-4/h5-6,11-13,27H,7-10,14H2,1-4H3/b21-12-
• InChI Key: CGMXNNVIIJMFOZ-MTJSOVHGSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=C(C=C(C=C3)OC)OC)O2)CN4CCN(CC4)C)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=C(C=C(C=C3)OC)OC)/O2)CN4CCN(CC4)C)O
• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol

Description

(Z)-2-(2,4-dimethoxybenzylidene)-6-hydroxy-4-methyl-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with structural similarities, including various benzofuran derivatives and benzylidene-based molecules, have been synthesized and evaluated for their biological activities. For instance, benzofuran and its derivatives are known for their antimicrobial and cytotoxic activities, hinting at potential applications in developing new therapeutic agents or studying biological pathways (Ong, Hwang, & Chern, 1988).

Chemical Synthesis and Molecular Studies

The chemical synthesis of complex molecules related to benzofuran and piperazine structures is an area of significant interest. These compounds serve as intermediates for further chemical modifications, leading to novel molecules with potentially unique properties. For example, the synthesis of octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives showcases the intricate chemistry involved in manipulating benzofuran backbones for scientific research (Saito et al., 1997).

Potential Applications in Material Science

Benzofuran derivatives and related compounds have been explored for their applications in material science, including the synthesis of nano-structured materials. The complexation with metals and subsequent thermal decomposition to form nano-structured ceria (CeO2) demonstrates the versatility of benzofuran-based compounds in synthesizing materials with potential applications in catalysis, electronics, and more (Veranitisagul et al., 2011).